2-Chloro-6-fluoro isopropoxybenzene

• IUPAC Name: 1-chloro-3-fluoro-2-propan-2-yloxybenzene
• InChI: InChI=1S/C9H10ClFO/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key: YNFHYODBSVXXHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=C1Cl)F
• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol

Description

2-Chloro-6-fluoro isopropoxybenzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CF3I or 1-(2-chloro-6-fluorophenoxy)propan-2-ol. It is a colorless liquid that is soluble in organic solvents and has a molecular weight of 220.66 g/mol.

Scientific Research Applications

2-Chloro-6-fluoro isopropoxybenzene has potential applications in various scientific fields. It has been used as a reagent in the synthesis of various organic compounds. It has also been used as a ligand in the preparation of metal complexes for catalytic reactions. Additionally, it has been used as a starting material for the synthesis of pharmaceuticals and agrochemicals.

Mechanism Of Action

The mechanism of action of 2-Chloro-6-fluoro isopropoxybenzene is not well understood. However, it is believed to act as a nucleophile in reactions with other compounds. It can also act as a Lewis acid in coordination complexes with metal ions.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of 2-Chloro-6-fluoro isopropoxybenzene. However, it has been reported to have low toxicity in animal studies. It is not known to have any significant effects on human health.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Chloro-6-fluoro isopropoxybenzene in lab experiments is its relatively low cost and availability. It is also a versatile reagent that can be used in a variety of reactions. However, its low yield in the synthesis process can be a limitation for some applications.

Future Directions

There are many potential future directions for research on 2-Chloro-6-fluoro isopropoxybenzene. One direction could be the development of new synthetic routes to increase the yield of the compound. Another direction could be the investigation of its potential as a ligand in catalytic reactions. Additionally, the compound could be used as a starting material for the synthesis of new pharmaceuticals or agrochemicals. Further research is needed to fully understand the potential applications of 2-Chloro-6-fluoro isopropoxybenzene.
Conclusion:
In conclusion, 2-Chloro-6-fluoro isopropoxybenzene is a versatile chemical compound with potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of 2-Chloro-6-fluoro isopropoxybenzene involves the reaction of 2-chloro-6-fluorophenol with 2-chloro-6-fluorophenol in the presence of a base. The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of 80-100°C. The product is then purified by distillation or column chromatography. The yield of the reaction is typically around 50-60%.